Cas no 2228136-34-1 (tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate
• CAS No: 2228136-34-1
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6319439
• PubChem ID: 165651372
• Update Time: 2025-05-23

tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate
• 2228136-34-1
• tert-butyl N-[2-amino-3-(2-hydroxy-5-methylphenyl)propyl]carbamate
• EN300-1903365

• Inchi： 1S/C15H24N2O3/c1-10-5-6-13(18)11(7-10)8-12(16)9-17-14(19)20-15(2,3)4/h5-7,12,18H,8-9,16H2,1-4H3,(H,17,19)
• InChI Key： LMWKTCQMIOETMS-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C(=CC=C(C)C=1)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate

tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate, identified by the CAS number 2228136-34-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the details of its structure, synthesis, applications, and the latest research findings.

The molecular structure of tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate comprises a tert-butyl group attached to a carbamate moiety, which is further connected to an amino-substituted propyl chain. The phenolic ring in the molecule introduces hydroxyl and methyl substituents, adding complexity and functionality to the compound. This intricate architecture allows for diverse interactions, making it a valuable component in drug design and material science.

Recent studies have highlighted the importance of tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate in medicinal chemistry. Researchers have explored its role as a potential lead compound for developing new therapeutic agents. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively investigated, particularly in the context of neurodegenerative diseases and cancer. The compound's unique pharmacokinetic properties, including its bioavailability and metabolic stability, have been optimized through advanced synthetic techniques.

In terms of synthesis, tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate is typically derived from multi-step reactions involving amino alcohols and carbamate precursors. The synthesis process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis pathway, making it more accessible for large-scale production.

The applications of tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate extend beyond pharmaceuticals. Its use in polymer chemistry as a cross-linking agent has been explored, offering potential improvements in material durability and performance. Additionally, the compound has shown promise in agrochemicals, where it exhibits selective pesticidal activity without adverse environmental impacts.

The latest research on CAS No. 2228136-34-1 has focused on its mechanistic insights at the molecular level. Computational modeling techniques have provided deeper understanding of its interaction with biomolecules, paving the way for rational drug design strategies. Collaborative efforts between academic institutions and industry partners have accelerated the translation of these findings into practical applications.

In conclusion, tert-butyl N-2-amino-3-(2-hydroxy-5-methylphenyl)propylcarbamate, with its CAS number 2228136